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Compound of Interest

Compound Name:
3-Piperidinylmethyl nicotinate

hydrochloride

CAS No.: 1219976-15-4

Cat. No.: B1394688

Get Quote

Executive Summary & Compound Profile
3-Piperidinylmethyl nicotinate hydrochloride is a specialized research compound belonging

to the class of nicotinate esters. Structurally, it combines the bioactive moiety of nicotinic acid

(Vitamin B3) with a 3-piperidinemethanol promoiety.

Unlike simple alkyl esters (e.g., methyl nicotinate), the incorporation of the piperidine ring

introduces a basic nitrogen center (pKa ~11), which, in the hydrochloride salt form, significantly

alters the compound's solubility, ionization profile, and tissue interaction. This molecule is

primarily utilized as a chemical probe in dermatological and pharmacological research to

investigate:

Cutaneous Microcirculation: As a rubefacient to induce controlled vasodilation via the

GPR109A receptor pathway.

Prodrug Kinetics: Studying the hydrolysis rates of heterocyclic esters by skin esterases.
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Transdermal Bioavailability: Assessing the impact of the piperidine ring on stratum corneum

penetration compared to standard lipophilic esters.

Physicochemical Profile (Predicted)
Property Value / Description Significance

Molecular Structure
Nicotinic acid esterified with 3-

hydroxymethylpiperidine

Dual-pharmacophore (Niacin +

Piperidine)

Salt Form Hydrochloride (HCl)
Water soluble; suitable for

aqueous vehicles

Mechanism
Prostaglandin-mediated

Vasodilation

Activates GPR109A

COX-1/2

PGD2/PGE2 release

Primary Utility
Vasodilation Probe, Niacin

Prodrug

Controlled induction of

erythema (flush response)

Mechanism of Action & Signaling Pathway[2]
The research utility of 3-Piperidinylmethyl nicotinate relies on its hydrolysis into free nicotinic

acid. Upon topical application, the ester penetrates the stratum corneum.[1] Intracellular

esterases cleave the molecule, releasing nicotinic acid, which binds to the G-Protein Coupled

Receptor 109A (GPR109A/HCA2) on Langerhans cells and keratinocytes.

Pathway Visualization
The following diagram illustrates the conversion and signaling cascade leading to the

measurable endpoint (vasodilation).
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Figure 1: Pharmacodynamic pathway of 3-Piperidinylmethyl nicotinate from application to

vasodilatory response.

Application Protocols
Protocol A: In Vitro Skin Permeation Assay (Franz
Diffusion Cell)
Objective: To quantify the flux and lag time of 3-Piperidinylmethyl nicotinate across a

membrane model compared to methyl nicotinate.

Materials:

Franz Diffusion Cells (vertical, glass).

Membrane: Synthetic Strat-M® membrane or excised porcine ear skin (dermatomed to 500

µm).

Receptor Fluid: Phosphate Buffered Saline (PBS) pH 7.4 + 0.05% Sodium Azide (to prevent

bacterial growth).

HPLC System with UV detector (260 nm).

Methodology:

Preparation: Degas the Receptor Fluid and fill the receptor chamber (maintain at 32°C via

water jacket). Ensure no bubbles exist under the membrane.

Dosing: Apply 200 µL of a 50 mM solution of 3-Piperidinylmethyl nicotinate HCl (in water or

propylene glycol vehicle) to the donor compartment.

Control: Run a parallel cell with Methyl Nicotinate (50 mM).

Sampling: Withdraw 200 µL from the sampling port at T = 0, 0.5, 1, 2, 4, 6, and 24 hours.

Immediately replace with fresh, pre-warmed Receptor Fluid.
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Analysis: Analyze samples via HPLC to detect both the parent ester and the hydrolyzed

nicotinic acid.

Note: The presence of free nicotinic acid in the receptor fluid indicates cutaneous

metabolism during transport.

Data Output: Calculate the Steady-State Flux (

) using the slope of the linear portion of the cumulative amount vs. time plot.

Protocol B: In Vivo Microcirculation Assessment (Laser
Doppler Flowmetry)
Objective: To determine the "Time to Onset" and "Peak Perfusion" (vasodilation) in a rodent

model or human volunteer (subject to IRB approval). This validates the compound's bioactivity

as a rubefacient.[2]

Scientific Rationale: Nicotinates induce a biphasic erythema. The piperidine moiety may delay

onset due to increased molecular weight or alter retention in the lipid bilayer compared to

smaller esters.

Materials:

Laser Doppler Flowmeter (LDF) or Speckle Contrast Imager.

Topical vehicle: Hydrophilic cream base or Ethanol:Water (50:50).

Test Compound: 3-Piperidinylmethyl nicotinate HCl (0.1% to 1.0% w/v).

Step-by-Step Workflow:

Acclimatization: Allow the subject to acclimatize to the room (22°C ± 1°C) for 20 minutes to

stabilize basal blood flow.

Baseline Recording: Record basal flux (Arbitrary Perfusion Units - APU) at the volar forearm

(human) or dorsal skin (rodent) for 2 minutes.
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Application: Apply 20 µL of the test solution to a defined circular area (1 cm diameter). Do not

occlude unless testing occlusion effects.

Continuous Monitoring: Place the LDF probe directly over the application site (non-contact

mode preferred). Record perfusion continuously for 60 minutes.

Quantification:

: Time to reach 2x baseline flux.

: Area Under the Curve (Total vasodilatory response).

: Peak perfusion value.

Expected Results: A "bell-shaped" curve of perfusion over time. If the piperidine group

enhances lipophilicity/retention, the curve may show a delayed

and prolonged duration of action compared to methyl nicotinate.

Safety & Handling Guidelines
Signal Word:WARNING

Hazard Class Statement Precaution

Skin Irritation
Causes skin irritation

(rubefacient).

Wear nitrile gloves. Avoid

inadvertent skin contact to

prevent flushing.

Eye Irritation Causes serious eye irritation.

Wear safety goggles. Flush

with water for 15 min if

exposed.

Respiratory
May cause respiratory

irritation.

Handle powder in a fume

hood.

Specific Handling Note: This compound is designed to penetrate skin.[3] If spilled on skin, wash

immediately with cold water and soap. Do not use hot water, as it dilates capillaries and

accelerates absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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